N-(2-chlorophenyl)-2-((6-(hydroxymethyl)-9-methyl-2-(p-tolyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23ClN4O3S/c1-15-7-9-17(10-8-15)25-31-26-20(11-19-18(13-33)12-29-16(2)24(19)35-26)27(32-25)36-14-23(34)30-22-6-4-3-5-21(22)28/h3-10,12,33H,11,13-14H2,1-2H3,(H,30,34)
• InChI Key: XGBQAIJTSUVQEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC(=O)NC5=CC=CC=C5Cl
• Molecular Formula: C27H23ClN4O3S
• Molecular Weight: 519.0 g/mol

Description

N-(2-chlorophenyl)-2-((6-(hydroxymethyl)-9-methyl-2-(p-tolyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23ClN4O3S and its molecular weight is 519.02. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis with Activated Nitriles

The compound is integral to heterocyclic synthesis involving activated nitriles, showcasing a method to produce polyfunctionally substituted heterocyclo pyrimidines, among other structures. This process highlights the compound's utility in creating derivatives with potential applications in drug discovery and development (Elian, Abdelhafiz, & Abdelreheim, 2014).

Crystal Structure Analysis

Research on the crystal structures of related compounds has provided insights into the molecular conformation and the intramolecular interactions that stabilize these structures. Such studies are essential for understanding the compound's chemical behavior and potential interactions in biological systems (Subasri et al., 2016).

Antitumor Activity

The compound and its derivatives have been evaluated for antitumor activity against specific cancer cell lines, such as the human breast adenocarcinoma cell line MCF7. This research demonstrates the compound's relevance in developing new therapeutic agents for cancer treatment (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial and Anti-Inflammatory Properties

Further studies have explored the antimicrobial and anti-inflammatory properties of derivatives, suggesting the compound's potential in addressing bacterial infections and inflammation-related conditions. This area of research opens up possibilities for the compound's application in developing new antimicrobial and anti-inflammatory drugs (Hossan et al., 2012).